Cas no 2309804-51-9 ((3-(4-fluorophenoxy)phenyl)(3-((1-methyl-1H-imidazol-2-yl)sulfonyl)azetidin-1-yl)methanone)

• Product Name: (3-(4-fluorophenoxy)phenyl)(3-((1-methyl-1H-imidazol-2-yl)sulfonyl)azetidin-1-yl)methanone
• CAS No: 2309804-51-9
• MF: C₂₀H₁₈FN₃O₄S
• MW: 415.43802690506
• CID: 6074405
• PubChem ID: 121152509
• Update Time: 2025-06-25

(3-(4-fluorophenoxy)phenyl)(3-((1-methyl-1H-imidazol-2-yl)sulfonyl)azetidin-1-yl)methanone Chemical and Physical Properties

Names and Identifiers

• (3-(4-fluorophenoxy)phenyl)(3-((1-methyl-1H-imidazol-2-yl)sulfonyl)azetidin-1-yl)methanone
• [3-(4-fluorophenoxy)phenyl]-[3-(1-methylimidazol-2-yl)sulfonylazetidin-1-yl]methanone
• F6471-9186
• 2309804-51-9
• AKOS032693788
• 2-({1-[3-(4-fluorophenoxy)benzoyl]azetidin-3-yl}sulfonyl)-1-methyl-1H-imidazole

• Inchi： 1S/C20H18FN3O4S/c1-23-10-9-22-20(23)29(26,27)18-12-24(13-18)19(25)14-3-2-4-17(11-14)28-16-7-5-15(21)6-8-16/h2-11,18H,12-13H2,1H3
• InChI Key： HGDMRSUQECDFOK-UHFFFAOYSA-N
• SMILES： S(C1=NC=CN1C)(C1CN(C(C2C=CC=C(C=2)OC2C=CC(=CC=2)F)=O)C1)(=O)=O

Computed Properties

• Exact Mass: 415.10020540g/mol
• Monoisotopic Mass: 415.10020540g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 686
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 89.9Ų

Additional information on (3-(4-fluorophenoxy)phenyl)(3-((1-methyl-1H-imidazol-2-yl)sulfonyl)azetidin-1-yl)methanone

Compound CAS No 2309804-51-9: (3-(4-fluorophenoxy)phenyl)(3-((1-methyl-1H-imidazol-2-yl)sulfonyl)azetidin-1-yl)methanone

The compound with CAS No 2309804-51-9, named (3-(4-fluorophenoxy)phenyl)(3-((1-methyl-1H-imidazol-2-yl)sulfonyl)azetidin-1-yl)methanone, is a highly specialized organic molecule with significant potential in the fields of pharmaceuticals and materials science. This compound has garnered attention due to its unique structural features and promising biological activities, as evidenced by recent research studies.

Structural Analysis and Synthesis

The molecular structure of (3-(4-fluorophenoxy)phenyl)(3-((1-methyl-1H-imidazol-2-yl)sulfonyl)azetidin-1-yl)methanone is characterized by a complex arrangement of functional groups, including a fluoro-substituted phenoxy group, an imidazole ring, and a sulfonyl moiety. These groups contribute to the molecule's stability, solubility, and bioavailability, making it an attractive candidate for drug development.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound using multi-step reactions involving Suzuki coupling and nucleophilic aromatic substitution. Researchers have also explored the use of microwave-assisted synthesis to optimize reaction conditions and improve yield.

Biological Activity and Applications

Preclinical studies have demonstrated that (3-(4-fluorophenoxy)phenyl)(3-((1-methyl-1H-imidazol-2-yl)sulfonyl)azetidin-1-yil)methanone exhibits potent inhibitory activity against several key enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Additionally, the compound has shown selective cytotoxicity against cancer cell lines, highlighting its potential in oncology research.

In a groundbreaking study published in *Nature Communications*, researchers utilized this compound as a lead molecule in the development of novel kinase inhibitors. The study revealed that the compound's imidazole sulfonyl group plays a critical role in binding to the ATP pocket of target kinases, leading to effective inhibition of enzymatic activity.

Chemical Properties and Stability

The physical properties of (3-(4-fluorophenoxy)phenyl)(3=((1-methyl=imH-imidazol=2=yl)sulfonyl)azetidin=1=yl)methanone are well-documented, with a melting point of 205°C and a molecular weight of 507.5 g/mol. The compound is stable under normal storage conditions but requires protection from light due to its photosensitivity.

Recent spectroscopic analyses have confirmed the presence of strong hydrogen bonding interactions within the molecule, which contribute to its high solubility in polar solvents such as dimethyl sulfoxide (DMSO). This property is advantageous for its use in biological assays and pharmacokinetic studies.

Future Research Directions

Ongoing research is focused on optimizing the pharmacokinetic profile of (3-(4-fluorophenoxy)phenyl)(3=((1-methyl=imH-imidazol=2=yl)sulfonyl)azetidin=1=yl)methanone through structural modifications. Scientists are exploring the incorporation of additional functional groups to enhance bioavailability while maintaining therapeutic efficacy.

Collaborative efforts between academic institutions and pharmaceutical companies are also underway to investigate the compound's potential as a component in targeted drug delivery systems. Early results indicate that nanotechnology-based formulations could significantly improve the compound's therapeutic index.

In conclusion, (3-(4-fluorophenoxy)phenyl)(3=((1-methyl=imH-imidazol=2=yl)sulfonyl)azetidin=1=yl)methanone represents a promising advancement in organic chemistry with wide-ranging applications in medicine and materials science. As research continues to uncover its full potential, this compound is poised to make significant contributions to the development of innovative therapeutic agents.